Cas no 7242-56-0 (Diisobutyl methylphosphonate)

Diisobutyl methylphosphonate Properties

Names and Identifiers

• Diisobutyl methylphosphonate
• methanephosphonic acid diisobutyl ester
• Methylphosphonic acid diisobutyl ester
• Methyl-phosphonsaeure-diisobutylester
• MFCD00015638
• Methylphosphonic acid, di(2-methylpropyl) ester
• 2-methyl-1-[methyl(2-methylpropoxy)phosphoryl]oxypropane
• O,O-Diisobutyl methylthiophosphonate
• FT-0716050
• IGNFYWATZHBYFJ-UHFFFAOYSA-N
• 7242-56-0
• AKOS017343691
• SCHEMBL5407738
• Diisobutyl methylphosphonate #
• DB-230226
• 1-[isobutoxy(methyl)phosphoryl]oxy-2-methyl-propane
• +Expand

• MDL： MFCD00015638
• InChIKey： IGNFYWATZHBYFJ-UHFFFAOYSA-N
• Inchi： InChI=1S/C9H21O3P/c1-8(2)6-11-13(5,10)12-7-9(3)4/h8-9H,6-7H2,1-5H3
• SMILES： CC(C)COP(=O)(C)OCC(C)C

Computed Properties

• Exact Mass: 208.12300
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Rotatable Bond Count: 6
• Monoisotopic Mass: 208.123
• Heavy Atom Count: 13
• Complexity: 4520
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 14
• XLogP3: Not available
• Surface Charge: 0
• Topological Polar Surface Area: 398

Experimental Properties

• LogP: 3.15450
• PSA: 45.34000
• Refractive Index: 1.417
• Boiling Point: 253.8 ℃ at 760 mmHg
• Flash Point: 121.3 ℃
• Color/Form: liquid
• Solubility: Not available
• Density: 0.884